Cas no 1213127-89-9 ((1S)-1-[5-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENYLAMINE)

(1S)-1-[5-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENYLAMINE is a chiral amine derivative featuring a fluorinated aromatic core and a propenylamine side chain. Its structural attributes, including the electron-withdrawing trifluoromethyl and fluorine substituents, enhance its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The stereospecific (1S) configuration ensures precise enantioselectivity, making it valuable for asymmetric synthesis applications. The compound’s stability and functional group compatibility further support its utility in cross-coupling reactions and derivatization processes. Its well-defined molecular architecture is advantageous for designing bioactive molecules with tailored properties. Suitable for research and industrial applications requiring high-purity chiral building blocks.

(1S)-1-[5-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENYLAMINE structure

1213127-89-9 structure

Product Name:(1S)-1-[5-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENYLAMINE

CAS No:1213127-89-9

MF:C₁₀H₉F₄N

MW:219.178776502609

CID:5594715

PubChem ID:131547999

Update Time:2025-10-31

(1S)-1-[5-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

- (1S)-1-[5-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENYLAMINE
- Benzenemethanamine, α-ethenyl-3-fluoro-5-(trifluoromethyl)-, (αS)-
- N15406
- 1213127-89-9
- Inchi： 1S/C10H9F4N/c1-2-9(15)6-3-7(10(12,13)14)5-8(11)4-6/h2-5,9H,1,15H2/t9-/m0/s1
- InChI Key： LFHBSHCZMQMGJC-VIFPVBQESA-N
- SMILES： N[C@H](C1=CC(F)=CC(C(F)(F)F)=C1)C=C

Computed Properties

Exact Mass: 219.06711194g/mol
Monoisotopic Mass: 219.06711194g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 26Å²

(1S)-1-[5-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENYLAMINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1761123-1g	(s)-1-(3-Fluoro-5-(trifluoromethyl)phenyl)prop-2-en-1-amine	1213127-89-9	98%	1g	￥4977.00	2024-08-09

(1S)-1-[5-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENYLAMINE Related Literature

1. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Additional information on (1S)-1-[5-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENYLAMINE

Comprehensive Overview of (1S)-1-[5-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENYLAMINE (CAS No. 1213127-89-9)

The compound (1S)-1-[5-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENYLAMINE (CAS No. 1213127-89-9) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorinated phenyl group and a trifluoromethyl substituent, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing targeted therapies and small-molecule inhibitors, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on fluorinated compounds like (1S)-1-[5-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENYLAMINE due to their enhanced metabolic stability and bioavailability. These properties are critical for designing next-generation drugs, particularly in oncology and CNS disorders. The compound's chiral center also offers opportunities for enantioselective synthesis, a hot topic in green chemistry and sustainable drug development.

The CAS No. 1213127-89-9 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Users often inquire about its synthetic routes, spectroscopic data, and applications in drug discovery. For instance, its trifluoromethyl group is known to improve lipophilicity, a key factor in optimizing drug-like properties. This aligns with the broader trend of leveraging halogenated scaffolds to enhance pharmacokinetics.

From a technical perspective, (1S)-1-[5-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENYLAMINE exhibits notable stability under standard laboratory conditions, making it suitable for diverse chemical transformations. Its amine functionality allows for facile derivatization, enabling the creation of libraries for high-throughput screening. Such features are pivotal in addressing current challenges like drug resistance and multi-target therapies.

Environmental and regulatory considerations are also driving interest in this compound. The fluorine atom and trifluoromethyl group are subjects of structure-activity relationship (SAR) studies, as they often reduce toxicity while maintaining efficacy. This is particularly relevant given the increasing scrutiny of chemical sustainability and eco-friendly synthesis methods. Researchers are exploring catalytic processes to produce such compounds with minimal waste.

In summary, (1S)-1-[5-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENYLAMINE (CAS No. 1213127-89-9) represents a versatile building block in modern chemistry. Its applications span drug design, material science, and catalysis, reflecting the interdisciplinary nature of contemporary research. As the demand for tailored therapeutics grows, this compound is poised to play a pivotal role in advancing innovative solutions for global health challenges.